Cas no 2199275-50-6 (3-[(cyclopent-3-en-1-yl)methoxy]-6-methylpyridazine)

• Product Name: 3-[(cyclopent-3-en-1-yl)methoxy]-6-methylpyridazine
• CAS No: 2199275-50-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5325328
• Update Time: 2025-10-19

3-[(cyclopent-3-en-1-yl)methoxy]-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-(3-cyclopenten-1-ylmethoxy)-6-methyl-
• 3-[(cyclopent-3-en-1-yl)methoxy]-6-methylpyridazine

• Inchi： 1S/C11H14N2O/c1-9-6-7-11(13-12-9)14-8-10-4-2-3-5-10/h2-3,6-7,10H,4-5,8H2,1H3
• InChI Key： KCCSGRYPHFPJGW-UHFFFAOYSA-N
• SMILES： C1(OCC2CC=CC2)=NN=C(C)C=C1

Additional information on 3-[(cyclopent-3-en-1-yl)methoxy]-6-methylpyridazine

3-[(Cyclopent-3-en-1-yl)methoxy]-6-methylpyridazine: A Comprehensive Overview

3-[(Cyclopent-3-en-1-yl)methoxy]-6-methylpyridazine is a structurally complex organic compound with the CAS number 2199275-50-6. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridazine ring system substituted with a methoxy group attached to a cyclopentene ring and a methyl group at specific positions, contributing to its distinct chemical properties.

The synthesis of 3-[(cyclopent-3-en-1-yl)methoxy]-6-methylpyridazine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of such compounds, reducing environmental impact while maintaining product quality. Researchers have explored various strategies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process of this compound.

One of the most notable applications of 3-[(cyclopent-3-en-1-yl)methoxy]-6-methylpyridazine lies in its potential as a building block for more complex molecules. Its pyridazine core is highly versatile, allowing for further functionalization to create derivatives with enhanced biological activity or electronic properties. For instance, studies have shown that substituting the methyl group or modifying the cyclopentene ring can significantly alter the compound's behavior in biological systems or its performance in electronic devices.

Recent research has focused on the pharmacological properties of 3-[(cyclopent-3-en-1-yl)methoxy]-6-methylpyridazine, particularly its potential as an anti-inflammatory or antioxidant agent. In vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammation, suggesting its potential use in developing new therapeutic agents. Additionally, its ability to scavenge free radicals has been explored in the context of neurodegenerative diseases, where oxidative stress plays a significant role.

In the field of materials science, 3-[(cyclopent-3-en-1-yl)methoxy]-6-methylpyridazine has shown promise as a precursor for advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Its electronic properties make it a candidate for applications in optoelectronics, where precise control over molecular structure is crucial for achieving desired performance characteristics. Researchers have employed computational modeling techniques to predict and optimize the electronic behavior of this compound in various device configurations.

The environmental impact of 3-[(cyclopent-3-en-1-yen) methoxy]-6-methylpyridazine has also been a topic of interest. Studies on its biodegradability and toxicity have provided insights into its potential risks to ecosystems if released into the environment. Regulatory agencies have established guidelines for handling and disposing of such compounds to minimize their ecological footprint while ensuring worker safety.

In conclusion, 3-[ (cyclopent - 3 - en - 1 - yl ) methoxy ] - 6 - methyl pyridazine represents a fascinating example of how organic chemistry continues to drive innovation across multiple disciplines. Its unique structure, versatile properties, and potential applications make it an area of active research interest. As new methodologies emerge and our understanding of this compound deepens, it is likely to play an increasingly important role in both academic and industrial settings.